Cas no 66868-67-5 (Benzenamine, 4-[(2-methylpropyl)thio]-2-nitro-)

Benzenamine, 4-[(2-methylpropyl)thio]-2-nitro- structure
66868-67-5 structure
Product name:Benzenamine, 4-[(2-methylpropyl)thio]-2-nitro-
CAS No:66868-67-5
MF:C10H14N2O2S
MW:226.29536
CID:388265
PubChem ID:20567277

Benzenamine, 4-[(2-methylpropyl)thio]-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(2-methylpropyl)thio]-2-nitro-
    • 4-(2-methylpropylsulfanyl)-2-nitroaniline
    • DTXSID40608807
    • 4-[(2-Methylpropyl)sulfanyl]-2-nitroaniline
    • SCHEMBL11326081
    • 66868-67-5
    • Inchi: InChI=1S/C10H14N2O2S/c1-7(2)6-15-8-3-4-9(11)10(5-8)12(13)14/h3-5,7H,6,11H2,1-2H3
    • InChI Key: AUWYONXGDCWZNF-UHFFFAOYSA-N
    • SMILES: CC(C)CSC1=CC(=C(C=C1)N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 226.07759887g/mol
  • Monoisotopic Mass: 226.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 97.1Ų

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